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Compound of Interest

Compound Name: Dapsone-15N2

Cat. No.: B584252 Get Quote

An In-depth Technical Guide to the Safety and Handling of Dapsone-15N2

Disclaimer: This document provides a summary of safety and handling guidelines for Dapsone-
15N2, primarily based on data available for unlabeled Dapsone. The isotopic labeling with 15N

is not expected to significantly alter the chemical's toxicological properties; however, it is crucial

to consult the specific Safety Data Sheet (SDS) provided by the supplier of Dapsone-15N2 and

to conduct a thorough risk assessment before handling this compound. This guide is intended

for use by trained professionals in a laboratory setting.

Introduction
Dapsone-15N2 is a stable isotope-labeled form of Dapsone, a sulfone antibiotic. It is utilized in

research, particularly in pharmacokinetic and metabolism studies, to trace and quantify the

drug's behavior in biological systems. While the core chemical structure and, presumably, the

primary toxicological profile are identical to Dapsone, careful handling is paramount due to its

classification as a hazardous substance. This guide synthesizes available safety data and

provides protocols for the safe handling of Dapsone-15N2.

Hazard Identification and Classification
Dapsone is classified as harmful if swallowed and is suspected of causing genetic defects,

causing damage to organs through prolonged or repeated exposure, and being very toxic to

aquatic life with long-lasting effects.

GHS Classification Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b584252?utm_src=pdf-interest
https://www.benchchem.com/product/b584252?utm_src=pdf-body
https://www.benchchem.com/product/b584252?utm_src=pdf-body
https://www.benchchem.com/product/b584252?utm_src=pdf-body
https://www.benchchem.com/product/b584252?utm_src=pdf-body
https://www.benchchem.com/product/b584252?utm_src=pdf-body
https://www.benchchem.com/product/b584252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[2]

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child[3]

Specific Target Organ Toxicity

(Single Exposure)
2

H371: May cause damage to

organs[3][4]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[3]

Hazardous to the Aquatic

Environment, Long-term

Hazard

2
H411: Toxic to aquatic life with

long lasting effects[3][4]

Toxicological Data
The primary toxicological concerns associated with Dapsone exposure are hematological

effects, including methemoglobinemia and hemolytic anemia, particularly in individuals with

glucose-6-phosphate dehydrogenase (G6PD) deficiency.[5]

Quantitative Toxicological Data
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Parameter Value Species Route Reference

NOAEL (No

Observed

Adverse Effect

Level)

> 3 - < 30 mg/kg Rat Oral (90 days)

Embryocidal

Effect Dose
75 mg/kg/day Rat Oral [6][7]

Embryocidal

Effect Dose
150 mg/kg/day Rabbit Oral [6][7]

LC50 (Lethal

Concentration,

50%)

> 100 mg/L Carp -

Experimental Protocols
General Protocol for Handling Dapsone-15N2 in a Research Setting

Risk Assessment: Before any handling, conduct a specific risk assessment for the planned

experiment, considering the quantity of Dapsone-15N2 to be used, the procedures involved,

and the potential for exposure.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves.[1][4]

Ventilation: Handle Dapsone-15N2 in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[1][4]

Weighing: When weighing the solid compound, use a balance inside a fume hood or a

ventilated balance enclosure to minimize dust dispersal.

Solution Preparation: When preparing solutions, add the solid Dapsone-15N2 to the solvent

slowly to prevent splashing. Ensure the container is appropriately labeled with the chemical

name, concentration, and hazard symbols.
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Waste Disposal: Dispose of all Dapsone-15N2 waste, including contaminated PPE and

empty containers, as hazardous chemical waste in accordance with local, state, and federal

regulations.[1][4]

Decontamination: Clean all work surfaces and equipment that have come into contact with

Dapsone-15N2 with a suitable solvent (e.g., alcohol) followed by a detergent solution.[1]

First Aid:

If Swallowed: Rinse mouth and call a poison center or doctor.[1]

If Inhaled: Move to fresh air. If symptoms develop, seek medical attention.[1]

In Case of Skin Contact: Remove contaminated clothing and rinse the affected area with

water.[1]

In Case of Eye Contact: Rinse with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Visualizations

Hematological Effects Other Systemic Effects

Dapsone Exposure

Methemoglobinemia Hemolytic Anemia
(especially in G6PD deficiency)

Agranulocytosis
(with oral use)

Peripheral Neuropathy
(motor loss, muscle weakness)

Skin Reactions
(e.g., toxic epidermal necrolysis)

Organ Damage
(prolonged/repeated exposure)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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